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Compound of Interest

Compound Name: Caroxazone

Cat. No.: B1668578 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Caroxazone, a withdrawn antidepressant drug. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure the safe handling and

disposal of this compound in a laboratory setting. Although a specific Safety Data Sheet (SDS)

for Caroxazone is not readily available, the following guidelines are based on general

principles for the disposal of pharmaceutical waste, with special consideration for its

classification as a monoamine oxidase inhibitor (MAOI).

I. Understanding the Compound: Caroxazone
Caroxazone (formerly marketed as Surodil and Timostenil) is a reversible inhibitor of

monoamine oxidase A and B (MAO-A and MAO-B) that is no longer on the market.[1] Due to its

pharmacological activity, caution must be exercised during handling and disposal to prevent

potential environmental contamination and adverse health effects.

II. Personal Protective Equipment (PPE) and
Handling
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE) to minimize exposure.

Recommended PPE:
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Equipment Specification

Gloves Chemical-resistant (e.g., nitrile)

Eye Protection Safety glasses with side shields or goggles

Respiratory Protection
NIOSH-approved respirator if handling powders

or creating dust

Lab Coat Standard laboratory coat

Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Avoid direct contact with skin and eyes.[2][3][4]

Wash hands thoroughly with soap and water after handling the compound.[2]

III. Step-by-Step Disposal Procedures
The primary recommended method for the disposal of Caroxazone is through a licensed

hazardous waste disposal company.

Step 1: Segregation and Labeling

Do not mix Caroxazone waste with other chemical waste unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Collect all Caroxazone waste, including pure compound, contaminated labware (e.g., vials,

spatulas), and contaminated PPE, in a designated, leak-proof, and clearly labeled hazardous

waste container.

The label should include:

"Hazardous Waste"

"Caroxazone"
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Accumulation Start Date

Principal Investigator/Laboratory Contact Information

Step 2: On-Site Inactivation (for small quantities, if permissible)

For trace amounts, chemical inactivation may be an option, but this should only be performed

by trained personnel and in accordance with institutional and local regulations. As Caroxazone
is an MAOI, it is sensitive to oxidation. A potential, though unvalidated, method for small spills

could involve:

Decontamination of Surfaces: Wipe the area with a solution of sodium hypochlorite (bleach),

followed by a thorough rinse with water. All cleaning materials must be disposed of as

hazardous waste.

Step 3: Professional Disposal

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the Caroxazone waste.

The most common and recommended method for the final disposal of pharmaceutical waste

is high-temperature incineration in a permitted hazardous waste incinerator.[5] This method

ensures the complete destruction of the active pharmaceutical ingredient.

Landfilling in a hazardous waste landfill may be an alternative if incineration is not available,

but it is generally less preferred.

IV. Accidental Release Measures
In the event of a spill:

Evacuate the immediate area.

Ensure proper ventilation.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand).
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Carefully sweep or scoop the absorbed material into the designated hazardous waste

container.[2]

Clean the spill area with a suitable decontamination solution and dispose of all cleaning

materials as hazardous waste.

Report the spill to your laboratory supervisor and EHS office.

V. Regulatory Compliance
All disposal procedures must comply with local, state, and federal regulations governing

hazardous and pharmaceutical waste. Consult your institution's EHS office for specific

guidance and to ensure full compliance.

VI. Experimental Workflow for Disposal
The logical flow for the proper disposal of Caroxazone is outlined below.
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Caroxazone Disposal Workflow

This guide is intended to provide a framework for the safe disposal of Caroxazone. Always

prioritize the guidance from your institution's Environmental Health and Safety department and

adhere to all applicable regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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